Cas no 17318-08-0 (5-Bromo-1,3-dichloro-2-fluorobenzene)

5-Bromo-1,3-dichloro-2-fluorobenzene Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-1,3-dichloro-2-fluorobenzene
- 1-Bromo-3,5-dichloro-4-fluorobenzene
- 3,5-dichllor-4-fluoro-1-bromobenzene
- 3,5-Dichloro-4-fluorobromobenzene
- 4-Bromo-2,6-dichloro-fluorobenzene
- 3,5-dichloro-4-fluorobroMobezene
- 5-BROMO-1,3-DICHLORO-2-FLUOROBENZEN
- 3,5-dichloro-4-fluoro-1-bromobenzene
- BENZENE, 5-BROMO-1,3-DICHLORO-2-FLUORO-
- PubChem23061
- KSC494O4R
- MMJSIYGLDQNUTH-UHFFFAOYSA-N
- BCP24591
- CL8618
- TRA0083086
- AS05631
- 1-Bromo-3
- AKOS005258973
- DS-0835
- DTXCID50579711
- DB-011405
- SCHEMBL6600235
- J-516780
- MFCD09996901
- 17318-08-0
- CS-W003716
- SY017796
- EN300-197669
- DTXSID30628958
-
- MDL: MFCD09996901
- Inchi: 1S/C6H2BrCl2F/c7-3-1-4(8)6(10)5(9)2-3/h1-2H
- InChI Key: MMJSIYGLDQNUTH-UHFFFAOYSA-N
- SMILES: BrC1C([H])=C(C(=C(C=1[H])Cl)F)Cl
Computed Properties
- Exact Mass: 241.87000
- Monoisotopic Mass: 241.87010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 4
Experimental Properties
- Density: 1.823
- Melting Point: 23-29°C
- Boiling Point: 234 ºC
- Flash Point: 96 ºC
- Refractive Index: 1.567
- PSA: 0.00000
- LogP: 3.89500
5-Bromo-1,3-dichloro-2-fluorobenzene Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
5-Bromo-1,3-dichloro-2-fluorobenzene Customs Data
- HS CODE:2903999090
- Customs Data:
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
5-Bromo-1,3-dichloro-2-fluorobenzene Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Apollo Scientific | PC8928-100g |
3,5-Dichloro-4-fluorobromobenzene |
17318-08-0 | 100g |
£44.00 | 2025-02-22 | ||
Fluorochem | 035887-5g |
5-Bromo-1,3-dichloro-2-fluorobenzene |
17318-08-0 | 98% | 5g |
£12.00 | 2022-03-01 | |
TRC | B691093-1g |
5-Bromo-1,3-dichloro-2-fluorobenzene |
17318-08-0 | 1g |
$ 80.00 | 2022-06-06 | ||
eNovation Chemicals LLC | Y1103039-100kg |
3,5-dichloro-4-fluorobromobezene |
17318-08-0 | 95% | 100kg |
$37080 | 2024-07-28 | |
Enamine | EN300-197669-2.5g |
5-bromo-1,3-dichloro-2-fluorobenzene |
17318-08-0 | 95% | 2.5g |
$32.0 | 2023-09-16 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1052850-100g |
5-Bromo-1,3-dichloro-2-fluorobenzene |
17318-08-0 | 98% | 100g |
¥293 | 2023-04-15 | |
Enamine | EN300-197669-100.0g |
5-bromo-1,3-dichloro-2-fluorobenzene |
17318-08-0 | 95% | 100g |
$253.0 | 2023-05-31 | |
Enamine | EN300-197669-0.05g |
5-bromo-1,3-dichloro-2-fluorobenzene |
17318-08-0 | 95% | 0.05g |
$19.0 | 2023-09-16 | |
Fluorochem | 035887-25g |
5-Bromo-1,3-dichloro-2-fluorobenzene |
17318-08-0 | 98% | 25g |
£44.00 | 2022-03-01 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1052850-500g |
5-Bromo-1,3-dichloro-2-fluorobenzene |
17318-08-0 | 98% | 500g |
¥1531 | 2023-04-15 |
5-Bromo-1,3-dichloro-2-fluorobenzene Suppliers
5-Bromo-1,3-dichloro-2-fluorobenzene Related Literature
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Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
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Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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Xinhua Dai,Zhimin Liu,Buxing Han,Zhenyu Sun,Yong Wang,Jian Xu,Xinglin Guo,Ning Zhao,Jing Chen Chem. Commun., 2004, 2190-2191
-
Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
Additional information on 5-Bromo-1,3-dichloro-2-fluorobenzene
Comprehensive Overview of 5-Bromo-1,3-dichloro-2-fluorobenzene (CAS No. 17318-08-0)
5-Bromo-1,3-dichloro-2-fluorobenzene (CAS No. 17318-08-0) is a halogenated aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring bromine, chlorine, and fluorine substituents, enables selective reactivity in cross-coupling reactions, making it a valuable building block in modern organic chemistry. The compound’s high purity and thermal stability have garnered attention in industries focusing on sustainable chemistry and green synthesis methodologies.
Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in halogenated benzenes like 5-Bromo-1,3-dichloro-2-fluorobenzene. Researchers frequently search for its NMR spectra, HPLC purification methods, and applications in Suzuki-Miyaura coupling, reflecting its role in optimizing reaction efficiency. Environmental concerns also drive queries about its biodegradability and eco-friendly alternatives, aligning with global initiatives such as the UN Sustainable Development Goals (SDGs).
The synthesis of 5-Bromo-1,3-dichloro-2-fluorobenzene typically involves electrophilic halogenation or Balz-Schiemann reactions, with patents highlighting improved yields via catalytic fluorination. Analytical techniques like GC-MS and X-ray crystallography confirm its structural integrity, while QSAR modeling predicts its utility in designing bioactive molecules. These facets position it as a critical component in high-throughput screening libraries.
From an industrial perspective, supply chain transparency and regulatory compliance (e.g., REACH, FDA guidelines) dominate discussions around this compound. Manufacturers emphasize batch-to-batch consistency and ISO-certified production to meet the demands of precision medicine and electronic materials. Its derivatives are explored in OLED technology and liquid crystal displays, linking it to the booming consumer electronics sector.
In academic circles, 5-Bromo-1,3-dichloro-2-fluorobenzene serves as a model substrate for studying steric effects and electronic modulation in aromatic systems. Collaborative studies between computational chemists and synthetic laboratories leverage its properties to develop novel catalysts and energy-efficient protocols. Such interdisciplinary approaches underscore its relevance in cutting-edge research.
To address SEO-optimized queries, this compound’s solubility data (e.g., in DMSO or THF), storage conditions, and handling precautions are frequently documented. Emerging topics like circular economy in chemical production further highlight its potential for resource recovery and waste minimization strategies.
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